Cas no 14398-36-8 (3-Buten-2-one,4-[(1S)-2,6,6-trimethyl-2-cyclohexen-1-yl]-, (3E)-)
14398-36-8 structure
Product Name:3-Buten-2-one,4-[(1S)-2,6,6-trimethyl-2-cyclohexen-1-yl]-, (3E)-
CAS No:14398-36-8
MF:C13H20O
MW:192.297304153442
CID:228131
PubChem ID:638013
Update Time:2025-04-19
3-Buten-2-one,4-[(1S)-2,6,6-trimethyl-2-cyclohexen-1-yl]-, (3E)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one,4-[(1S)-2,6,6-trimethyl-2-cyclohexen-1-yl]-, (3E)-
- (E)-alpha-Ionone
- [S-(E)]-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
- (S-(E))-4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
- 4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
- (S)-α-Ionone
- Einecs 238-362-9
- (E)-4-[(S)-2,6,6-Trimethyl-2-cyclohexenyl]-3-butene-2-one
- (E)-4-[(1S)-2,6,6-Trimethyl-2-cyclohexenyl]-3-butene-2-one
- (E)-4-[(S)-2,6,6-Trimethyl-2-cyclohexen-1α-yl]-3-buten-2-one
- (3E)-4-[(S)-2,6,6-Trimethyl-2-cyclohexen-1-yl]-3-buten-2-one
- 3-Buten-2-one, 4-[(1S)-2,6,6-trimethyl-2-cyclohexen-1-yl]-, (3E)-
- SCHEMBL5590918
- (E)-4-[(1S)-2,6,6-trimethylcyclohex-2-en-1-yl]but-3-en-2-one
- 14398-36-8
- (-)-alpha-Ionone
- DTXSID301317998
- SCHEMBL5590917
- EINECS 246-069-2
- (s)-alpha-ionone
-
- Inchi: 1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6-8,12H,5,9H2,1-4H3/b8-7+/t12-/m1/s1
- InChI Key: UZFLPKAIBPNNCA-ABZNLYFFSA-N
- SMILES: O=C(C)/C=C/[C@@H]1C(C)=CCCC1(C)C
Computed Properties
- Exact Mass: 192.1515
- Monoisotopic Mass: 192.151415
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 3
Experimental Properties
- Density: 0.935
- Boiling Point: 257.6°C at 760 mmHg
- Flash Point: 111.9°C
- Refractive Index: 1.511
- PSA: 17.07
3-Buten-2-one,4-[(1S)-2,6,6-trimethyl-2-cyclohexen-1-yl]-, (3E)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
14398-36-8 (3-Buten-2-one,4-[(1S)-2,6,6-trimethyl-2-cyclohexen-1-yl]-, (3E)-) Related Products
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